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Compound of Interest

Compound Name: Dthib

Cat. No.: B8010737 Get Quote

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Dthib (Direct Targeted Heat Shock Factor 1 Inhibitor). It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

and effective use of this compound in a laboratory setting.

Chemical Identification and Properties

Property Value

Chemical Name
N-(4-chloro-3-nitrophenyl)-N′-(4-fluorophenyl)-

urea

Synonyms
Direct Targeted Heat Shock Factor 1 Inhibitor,

Direct Targeted Hsf1 Inhibitor

CAS Number 897326-30-6

Molecular Formula C₁₃H₉ClFN₃O₃

Molecular Weight 309.7 g/mol

Appearance Solid powder

Solubility Soluble in DMSO and Methanol.[1]

Storage

Store at -20°C for long-term stability (≥ 4 years).

[1] Can be shipped at room temperature in the

continental US.[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
According to the Safety Data Sheet (SDS), Dthib is not classified as a hazardous substance

under the Globally Harmonized System (GHS).[2] The NFPA and HMIS ratings are all 0,

indicating minimal risk.[2] However, as a matter of good laboratory practice, appropriate

personal protective equipment should always be worn when handling any chemical.

Recommended Personal Protective Equipment (PPE)

PPE Category Recommendation Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects eyes from any

potential splashes or airborne

particles.

Hand Protection Nitrile gloves.
Prevents direct skin contact

with the compound.

Body Protection A standard laboratory coat.
Protects clothing and skin from

accidental spills.

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area. If

generating dust or aerosols, a

NIOSH-approved respirator

may be appropriate.

Minimizes inhalation of the

powder, especially when

weighing or transferring.

Operational Handling Procedures
General Handling:

Handle Dthib in a well-ventilated area, such as a chemical fume hood, especially when

working with the solid powder to avoid inhalation of dust.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.
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Preparation of Stock Solutions:

Dthib is soluble in DMSO and methanol.[1]

When preparing solutions, add the solvent to the solid Dthib slowly to avoid splashing.

Ensure the container is appropriate for the solvent being used.

Experimental Use:

Dthib is an inhibitor of Heat Shock Factor 1 (Hsf1).[1] It binds to the DNA-binding domain of

Hsf1 with a Kd of 160 nM.[1]

In cell-based assays, it has been shown to decrease the viability of various prostate cancer

cell lines with EC₅₀ values in the low micromolar range.[1]

For in vivo studies, Dthib has been administered via intraperitoneal injection.[1]

Disposal Plan
Dispose of Dthib and any contaminated materials in accordance with all applicable federal,

state, and local regulations. While Dthib is not classified as hazardous, it should be treated as

chemical waste.

Waste Disposal Steps:

Segregation: Do not mix Dthib waste with other waste streams.

Containment:

Solid Waste: Collect unused Dthib powder and any contaminated disposable labware

(e.g., weigh boats, pipette tips) in a clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect solutions containing Dthib in a compatible, sealed, and clearly

labeled waste container. Do not dispose of Dthib solutions down the drain.

Labeling: Label waste containers clearly with "Dthib Waste" and list the solvents used.
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Disposal: Arrange for pickup and disposal by a certified chemical waste management

service.

Dthib Mechanism of Action: HSF1 Inhibition
Dthib functions as a direct inhibitor of Heat Shock Factor 1 (HSF1), a key transcription factor in

the cellular stress response. Under normal conditions, HSF1 is present in the cytoplasm in an

inactive monomeric state, bound to chaperone proteins like Hsp90. Upon cellular stress, HSF1

translocates to the nucleus, trimerizes, and activates the transcription of heat shock proteins

(HSPs). Many cancer cells exploit this pathway to survive and proliferate.

Dthib physically binds to the DNA-binding domain of HSF1.[3] This interaction selectively

promotes the degradation of nuclear HSF1 through a proteasome-dependent pathway.[3][4]

The loss of nuclear HSF1 leads to a reduction in the transcription of its target genes, including

various HSPs, thereby inhibiting the pro-survival signaling that is often hijacked by cancer cells.

[3][5]

Cytoplasm

Nucleus

Inactive HSF1 Monomer Hsp90
Bound by

Active HSF1 Trimer

Trimerization

Heat Shock Element (DNA)

Binds to

Proteasome
Promotes Degradation

HSP Gene TranscriptionActivatesDthib Binds to & Inhibits

Cellular Stress Induces translocation

Click to download full resolution via product page

Caption: Workflow of Dthib's inhibitory action on the HSF1 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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